Cas no 1807206-54-7 (Ethyl 2-bromo-5-cyano-3-formylbenzoate)

• Product Name: Ethyl 2-bromo-5-cyano-3-formylbenzoate
• CAS No: 1807206-54-7
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 4708157
• Update Time: 2023-08-15

Ethyl 2-bromo-5-cyano-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-cyano-3-formylbenzoate

• Inchi： 1S/C11H8BrNO3/c1-2-16-11(15)9-4-7(5-13)3-8(6-14)10(9)12/h3-4,6H,2H2,1H3
• InChI Key： LDHHZKKZSBQVKB-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC(C#N)=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• Topological Polar Surface Area: 67.2